Cas no 18761-04-1 (1-(2-Hydroxy-5-methoxy-1,4-benzochinonyl-(3))-16-(2,5-dihydroxy-6-methyl-1,4-benzochinonyl-(3))-cis-hexadecen-(8) (Ardisiachinon B))

• Product name: 1-(2-Hydroxy-5-methoxy-1,4-benzochinonyl-(3))-16-(2,5-dihydroxy-6-methyl-1,4-benzochinonyl-(3))-cis-hexadecen-(8) (Ardisiachinon B)
• CAS No: 18761-04-1
• MF: C₃₀H₄₀O₈
• MW: 528.633810043335
• CID: 2065443
• PubChem ID: 6439904

1-(2-Hydroxy-5-methoxy-1,4-benzochinonyl-(3))-16-(2,5-dihydroxy-6-methyl-1,4-benzochinonyl-(3))-cis-hexadecen-(8) (Ardisiachinon B) Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxy-5-methoxy-1,4-benzochinonyl-(3))-16-(2,5-dihydroxy-6-methyl-1,4-benzochinonyl-(3))-cis-hexadecen-(8) (Ardisiachinon B)
• 1--16--cis-hexadecen-(8) (Ardisiachinon B)
• Ardisiaquinone B
• 2,5-Dihydroxy-3-[(Z)-16-(2-hydroxy-5-methoxy-3,6-dioxo-1,4-cyclohexadien-1-yl)-8-hexadecenyl]-6-methyl-2,5-cyclohexadiene-1,4-dione
• 18761-04-1
• 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3-(16-(2-hydroxy-5-methoxy-3,6-dioxo-1,4-cyclohexadiene-1-yl)-8-hexadecenyl)-6-methyl-, (Z)-
• 2,5-dihydroxy-3-[(E)-16-(2-hydroxy-5-methoxy-3,6-dioxocyclohexa-1,4-dien-1-yl)hexadec-8-enyl]-6-methylcyclohexa-2,5-diene-1,4-dione
• Ardisiachinon B
• Ardisiachinone B

• Inchi： InChI=1S/C30H40O8/c1-20-25(32)29(36)22(30(37)26(20)33)18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-21-27(34)23(31)19-24(38-2)28(21)35/h3-4,19,32,34,37H,5-18H2,1-2H3
• InChI Key： KRSLVFPYJNSDEQ-UHFFFAOYSA-N
• SMILES： COC1=CC(=O)C(O)=C(CCCCCCC\C=C/CCCCCCCC2=C(O)C(=O)C(C)=C(O)C2=O)C1=O |c:25,t:2,7,31|

Computed Properties

• Exact Mass: 528.27231823Da
• Monoisotopic Mass: 528.27231823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 17
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.271
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones